Cas no 119269-24-8 (3-Hexadecylthiophene)

3-Hexadecylthiophene structure
Product Name:3-Hexadecylthiophene
CAS No:119269-24-8
Molecular Formula:C20H36S
Molecular Weight:308.56484
MDL:MFCD07368973
CID:91485
PubChem ID:253662324
3-Hexadecylthiophene Properties
Names and Identifiers
-
- 3-Hexadecylthiophene
- 3-n-Hexadecylthiophene
- 3-n-Hexadecylthiophene, 97%
- 3-HEXADECYLTHIOPHENE
- F14982
- Thiophene, 3-hexadecyl-
- H1462
- DS-4671
- 119269-24-8
- FT-0744905
- SB66432
- CS-W009925
- FRVZSODZVJPMKO-UHFFFAOYSA-N
- 3-Hexadecyl-thiophene
- C20H36S
- A804237
- SCHEMBL1532380
- GEO-01482
- W-200090
- DTXSID10377811
- AKOS005254526
- SY036863
- AC-33684
- MFCD07368973
- 3-hexadecylthiophene
- DB-050466
-
- MDL: MFCD07368973
- InChIKey: FRVZSODZVJPMKO-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H36S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-18-21-19-20/h17-19H,2-16H2,1H3
- SMILES: C(C1C=CSC=1)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 308.25400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 15
- Monoisotopic Mass: 308.254
- Heavy Atom Count: 21
- Complexity: 202
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 28.2A^2
Experimental Properties
- LogP: 7.77190
- PSA: 28.24000
- Refractive Index: 1.4780 (estimate)
- Boiling Point: 367.8℃ at 760 mmHg
- Melting Point: 31.0 to 35.0 deg-C
- Flash Point: >110°(230°F)
- Color/Form: Not determined
- Solubility: Not determined
- λmax: 244(CHCl3)(lit.)
- Density: 0.9225 (estimate)
3-Hexadecylthiophene Security Information
3-Hexadecylthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Hexadecylthiophene Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA23741-1g |
3-N-Hexadecylthiophene |
119269-24-8 | 97% | 1g |
$11.00 | ||
Aaron | AR000J61-250mg |
Thiophene, 3-hexadecyl- |
119269-24-8 | 97% | 250mg |
$6.00 | 2025-02-11 | |
abcr | AB206430-1 g |
3-n-Hexadecylthiophene, 97%; . |
119269-24-8 | 97% | 1g |
€48.80 | 2023-05-06 | |
Alichem | A169005635-25g |
3-Hexadecylthiophene |
119269-24-8 | 97% | 25g |
$252.50 | 2023-09-04 | |
Ambeed | A183529-250mg |
3-Hexadecylthiophene |
119269-24-8 | 97% | 250mg |
$16.0 | 2025-03-05 | |
Chemenu | CM199927-25g |
3-Hexadecylthiophene |
119269-24-8 | 97% | 25g |
$234 | 2021-08-05 | |
eNovation Chemicals LLC | D113632-1g |
3-HEXADECYLTHIOPHENE |
119269-24-8 | 97% | 1g |
$200 | 2022-06-08 | |
Fluorochem | 024290-1g |
3-Hexadecylthiophene |
119269-24-8 | 95% | 1g |
£10.00 | 2022-03-01 | |
Matrix Scientific | 099738-1g |
3-Hexadecylthiophene, 95+% |
119269-24-8 | 95+% | 1g |
$284.00 | 2023-09-05 | |
TRC | H281265-250mg |
3-Hexadecylthiophene |
119269-24-8 | 250mg |
$75.00 | 2023-05-18 |
3-Hexadecylthiophene Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:119269-24-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:119269-24-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:119269-24-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-Hexadecylthiophene Related Literature
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Pranabesh Dutta,Hanok Park,Woo-Hyung Lee,Kyuri Kim,In Nam Kang,Soo-Hyoung Lee Polym. Chem. 2012 3 601
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Tsuyoshi Minami,Tsukuru Minamiki,Shizuo Tokito Chem. Commun. 2015 51 9491
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Tsuyoshi Minami,Tsukuru Minamiki,Yuki Hashima,Daisuke Yokoyama,Tomohito Sekine,Kenjiro Fukuda,Daisuke Kumaki,Shizuo Tokito Chem. Commun. 2014 50 15613
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Koichiro Asano,Yui Sasaki,Qi Zhou,Riho Mitobe,Wei Tang,Xiaojun Lyu,Masao Kamiko,Hikaru Tanaka,Akari Yamagami,Kazutake Hagiya,Tsuyoshi Minami J. Mater. Chem. C 2021 9 11690
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Pranabesh Dutta,Hanok Park,Woo-Hyung Lee,In Nam Kang,Soo-Hyoung Lee Polym. Chem. 2014 5 132
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Pranabesh Dutta,Hanok Park,Woo-Hyung Lee,In Nam Kang,Soo-Hyoung Lee Polym. Chem. 2014 5 132
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Martin Baumgarten,Timucin Yüksel Phys. Chem. Chem. Phys. 1999 1 1699
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Yoon Ho Lee,O. Young Kweon,Hongki Kim,Jong Heun Yoo,Seul Gi Han,Joon Hak Oh J. Mater. Chem. C 2018 6 8569
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Tsuyoshi Minami,Yui Sasaki,Tsukuru Minamiki,Petr Koutnik,Pavel Anzenbacher,Shizuo Tokito Chem. Commun. 2015 51 17666
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Ioan Botiz J. Mater. Chem. C 2023 11 364
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